Cas no 1013-14-5 (Ethyl 4,5,6,7-Tetrahydrobenzodisoxazole-3-carboxylate)

• Product Name: Ethyl 4,5,6,7-Tetrahydrobenzodisoxazole-3-carboxylate
• CAS No: 1013-14-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD08701222
• CID: 220625
• PubChem ID: 281513
• Update Time: 2025-04-19

Ethyl 4,5,6,7-Tetrahydrobenzodisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxylate
• 1,2-Benzisoxazole-3-carboxylicacid, 4,5,6,7-tetrahydro-, ethyl ester
• AC1L5ULJ
• AC1Q64NL
• AR-1I9022
• ARONIS24577
• CTK3J9678
• NSC134330
• ETHYL 4,5,6,7-TETRAHYDRO-1,2-BENZOXAZOLE-3-CARBOXYLATE
• 4,5,6,7-Hexahydro-benzo[d]isoxazole-3-carboxylicacidethylester
• A16266
• Ethyl4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxylate
• 4,5,6,7-Hexahydrobenzo[d]isoxazole-3-carboxylic acid ethyl ester
• H10962
• BAA01314
• AKOS003673904
• 1,2-Benzisoxazole-3-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester
• CS-0316753
• AN-329/43449474
• NSC-134330
• MFCD08701222
• ethyl-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxylate
• 1013-14-5
• ethyl 4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxylate
• SCHEMBL13151524
• DTXSID90300021
• STL069524
• Ethyl 4,5,6,7-Tetrahydrobenzodisoxazole-3-carboxylate

• MDL： MFCD08701222
• Inchi： 1S/C10H13NO3/c1-2-13-10(12)9-7-5-3-4-6-8(7)14-11-9/h2-6H2,1H3
• InChI Key： IBKOUOQPDXANCJ-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C(=O)OCC)=N1)CCCC2

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.171
• Boiling Point: 352.5°C at 760 mmHg
• Flash Point: 167°C
• Refractive Index: 1.509
• PSA: 52.33
• LogP: 1.73010

Ethyl 4,5,6,7-Tetrahydrobenzodisoxazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃